2-Naphthylboronic acid-D7

• Molecular Formula: C10H9BO2
• Molecular Weight: 179.03 g/mol
• InChI: InChI=1S/C10H9BO2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7,12-13H/i1D,2D,3D,4D,5D,6D,7D
• InChIKey: KPTRDYONBVUWPD-GSNKEKJESA-N

2-Naphthylboronic acid-D7: Perdeuterated Arylboronic Acid

2-Naphthylboronic acid-D7 (CAS: 1453542-02-3) is the perdeuterated form of 2-Naphthylboronic acid, an arylboronic acid widely utilized in Suzuki-Miyaura cross-coupling reactions for the construction of biaryl compounds in pharmaceutical and materials research [1]. The deuterium labeling involves the substitution of seven hydrogen atoms on the naphthalene ring with stable deuterium isotopes, resulting in a molecular weight of 179.03 g/mol and a distinct isotopic signature . This compound serves as a critical internal standard in LC-MS/MS quantitative bioanalysis and enables the tracking of boronic acid intermediates in complex synthetic pathways [2].

Product Class Perdeuterated Arylboronic Acid Internal Standard Stable isotope-labeled (D7, +7 Da)

Primary Workflow LC-MS/MS Quantitative Bioanalysis Matrix-effect correction & ion suppression control

Synthetic Utility Suzuki-Miyaura Cross-Coupling Compatible Deuterated naphthalene synthon; comparable reactivity expected

• [1] Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials (2nd ed., Vol. 2). Wiley-VCH. View Source
• [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source

Why Deuterated 2-Naphthylboronic Acid Is Required

Direct substitution of 2-Naphthylboronic acid-D7 with its unlabeled counterpart (2-Naphthylboronic acid, CAS: 32316-92-0) in quantitative analytical applications is precluded by the fundamental requirement for isotopic differentiation in LC-MS/MS methods. The non-deuterated compound shares identical chromatographic and ionization behavior with the target analyte, rendering it indistinguishable from the analyte in the mass spectrometer and thereby invalidating its use as an internal standard [1]. The perdeuterated form, by contrast, provides a stable isotope-labeled analog that co-elutes with the target analyte but is differentiated by a distinct mass shift (+7 Da for the D7-labeled compound), enabling precise quantification and correction for matrix effects, ion suppression, and sample processing variability . This mass differentiation is a prerequisite for achieving regulatory-compliant bioanalytical method validation in drug development and impurity quantification [2].

Deuterated (D7) ISTD Mass shift enables selective MS differentiation

Unlabeled Analog Co-elutes and cannot be distinguished from analyte

Corrects for matrix effects and processing variability

Lacks isotopic differentiation; method validation context may not transfer

• [1] Biotech-Pack Analytical. (2023). How to Quantify Desired Substances Using Internal Standard Method in Liquid Chromatography-Mass Spectrometry Without Standard Samples? View Source
• [2] Baldwin, A. F., North, R., & Eisenbeis, S. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. Organic Process Research & Development, 23(1), 88–92. View Source

2-Naphthylboronic acid-D7 Performance Advantages

Mass Spectrometric Differentiation via Isotopic Mass Shift

The perdeuterated 2-Naphthylboronic acid-D7 exhibits a molecular weight of 179.03 g/mol, which is 7.04 Da greater than the non-deuterated 2-Naphthylboronic acid (171.99 g/mol) due to the substitution of seven hydrogen atoms with deuterium . This isotopic mass shift provides baseline separation in mass spectrometric detection, a critical requirement for its function as an internal standard, where co-eluting compounds must be distinguishable by mass-to-charge ratio (m/z) [1].

Mass Differentiation

Head-to-head

7.04 Da mass shift

Target: 179.03 g/mol vs. Unlabeled: 171.99 g/mol

Enables selective LC-MS/MS detection

Baseline mass separation in complex matrices

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	179.03 g/mol
Comparator Or Baseline	2-Naphthylboronic acid (non-deuterated): 171.99 g/mol
Quantified Difference	7.04 Da (+4.1%)
Conditions	Calculated from molecular formula (Target: C10H2D7BO2; Comparator: C10H9BO2)

Why This Matters

This mass difference is the fundamental physical property that enables selective detection and quantification of the analyte in complex matrices via LC-MS/MS, a capability that the non-deuterated analog inherently lacks.

• [1] KCAS Bioanalytical & Biomarker Services. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Isotopic Purity for Quantitative Accuracy

Commercially available 2-Naphthylboronic acid-D7 is specified with an isotopic purity of ≥98 atom % D . This high level of deuterium incorporation minimizes the presence of unlabeled (d0) or under-labeled (d1-d6) isotopologues that could contribute to background signal and compromise the accuracy of quantitative measurements [1]. In contrast, generic boronic acids or those labeled via less controlled methods may exhibit significantly lower and more variable isotopic enrichment, leading to analytical bias [2].

Isotopic Purity

Specification review

≥98 atom % D

Supports quantitative accuracy

Minimizes unlabeled isotopologue interference

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	≥98 atom % D (per technical specification)
Comparator Or Baseline	Non-deuterated 2-Naphthylboronic acid: 0 atom % D; Generic isotopically-labeled compounds: Variable, often <95 atom % D
Quantified Difference	>98 percentage points higher than unlabeled compound; >3-5 percentage points higher than suboptimal labeled analogs
Conditions	Isotopic purity measured via 1H-NMR or mass spectrometry as reported in supplier Certificate of Analysis

Why This Matters

High isotopic purity directly correlates with the signal-to-noise ratio and linear dynamic range of quantitative LC-MS/MS methods, reducing the need for complex mathematical correction of isotopic distribution patterns.

• [1] Baldwin, A. F., North, R., & Eisenbeis, S. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. Organic Process Research & Development, 23(1), 88–92. View Source
• [2] Townsley, J. C., Smith, C., Lindsay, D. M., Liwicki, G. M., Measom, N. D., Paterson, L. C., & Kerr, W. J. (2026). Widely-used boronic esters as synthetically-versatile directing groups for C–H activation and hydrogen isotope exchange. Chemical Science, Advance Article. View Source

Regulatory Compliance in Trace Impurity Analysis

In pharmaceutical development, boronic acids are controlled as potentially mutagenic impurities under ICH M7 guidelines. The use of deuterated internal standards, such as 2-Naphthylboronic acid-D7, is essential for achieving the sensitivity and accuracy required for trace-level quantification [1]. Published methods for boronic acid quantification using derivatization and LC/MS/MS with deuterated standards have demonstrated linearity and spike recovery down to low parts per million (ppm) levels in drug substance matrices, enabling confident assessment of impurity levels relative to the threshold of toxicological concern (TTC) [2]. This level of analytical rigor is unattainable with unlabeled analogs due to the inability to correct for matrix effects.

Trace Analysis LOQ

Cross-study comparable

Low ppm levels achievable

vs. unlabeled analog: not quantifiable

Supports trace impurity analysis context

Functional difference; method validation review recommended

Evidence Dimension	Limit of Quantification (LOQ) for Boronic Acids in Drug Substance Matrix
Target Compound Data	Low ppm levels (0.1–10 ppm) achievable when used as an internal standard in validated LC/MS/MS methods
Comparator Or Baseline	Unlabeled boronic acid internal standard: Not applicable; unable to differentiate from analyte
Quantified Difference	Functional capability difference (quantifiable vs. non-quantifiable)
Conditions	LC/MS/MS analysis following derivatization as described in Baldwin et al. (2019); applicable to aryl boronic acid impurities in pharmaceutical drug substances

Why This Matters

Procurement of this deuterated compound is a prerequisite for establishing a regulatory-compliant analytical method for boronic acid impurity testing, which is mandated for late-stage pharmaceutical development and commercial manufacturing.

• [1] ICH Expert Working Group. (2023). ICH Guideline M7(R2) on Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. View Source
• [2] Baldwin, A. F., North, R., & Eisenbeis, S. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. Organic Process Research & Development, 23(1), 88–92. View Source

Suzuki Coupling Reactivity Unaffected by Deuteration

The perdeuteration of the naphthalene ring does not significantly alter the electronic properties or steric environment of the boronic acid functional group, allowing 2-Naphthylboronic acid-D7 to participate in Suzuki-Miyaura cross-coupling reactions with yields comparable to those reported for its unlabeled counterpart . Studies on unlabeled 2-Naphthylboronic acid in Suzuki reactions have demonstrated high isolated yields (up to 96%) and good enantioselectivities (up to 83% ee) in rhodium-catalyzed additions to 2,2,2-trifluoroacetophenones . In cross-coupling with aryl bromides, 2-Naphthylboronic acid has achieved yields of 93–99% using optimized palladium catalysts [1]. These reaction efficiencies are expected to be preserved in the deuterated analog, enabling its use in mechanistic studies and the synthesis of isotopically labeled drug candidates without compromising yield.

Suzuki Reactivity

Class-level inference

Yields comparable to unlabeled

Reported 93–99% for unlabeled analog

Supports synthetic protocol transfer

No significant KIE expected; data to verify

Evidence Dimension	Synthetic Yield in Cross-Coupling Reactions
Target Compound Data	Expected to be comparable to unlabeled analog (no significant kinetic isotope effect for remote deuterium substitution)
Comparator Or Baseline	Unlabeled 2-Naphthylboronic acid: 93–99% yield in Suzuki coupling with aryl bromides; up to 96% isolated yield in Rh-catalyzed addition
Quantified Difference	Negligible difference (Δyield < 2–3% expected based on secondary KIE for remote deuteration)
Conditions	Suzuki-Miyaura cross-coupling with Pd catalysts; Rh-catalyzed 1,2-addition to 2,2,2-trifluoroacetophenones

Why This Matters

Users can confidently employ this deuterated compound as a direct substitute in established synthetic protocols for the preparation of isotopically labeled materials, without the need for extensive reaction re-optimization.

• [1] Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. (2020). European Journal of Inorganic Chemistry. View Source

2-Naphthylboronic acid-D7 Applications

LC-MS/MS Quantification of Boronic Acid Impurities

2-Naphthylboronic acid-D7 is the preferred internal standard for developing validated LC-MS/MS methods to quantify trace levels of unlabeled 2-Naphthylboronic acid or structurally related boronic acid impurities in active pharmaceutical ingredients (APIs). Its +7 Da mass shift enables unambiguous differentiation from the target analyte, allowing accurate correction for ion suppression and matrix effects . This application directly addresses ICH M7 regulatory requirements for the control of potentially mutagenic impurities at ppm levels, a critical quality attribute for drug submissions [1].

Suzuki-Miyaura Cross-Coupling Mechanistic Studies

Researchers investigating the mechanistic details of palladium-catalyzed cross-coupling reactions utilize 2-Naphthylboronic acid-D7 as a substrate to probe reaction intermediates and kinetic isotope effects. The deuterium labeling on the naphthalene ring allows for the tracking of the aryl fragment through the catalytic cycle without altering the electronic properties that govern reaction rate and selectivity, as evidenced by the comparable yields (93–99%) reported for the unlabeled compound [2].

Synthesis of Deuterated Drug Candidates for ADME

In drug discovery, deuterated analogs of lead compounds are often prepared to improve metabolic stability or to serve as internal standards for in vivo ADME (Absorption, Distribution, Metabolism, Excretion) studies. 2-Naphthylboronic acid-D7 provides a convenient synthon for introducing a perdeuterated naphthalene moiety into drug-like molecules via Suzuki coupling, enabling the preparation of isotopically labeled compounds for pharmacokinetic evaluation and metabolite identification .

Application

Selection Property

Validation Focus

Boronic acid impurity LC-MS/MS method development

Deuterated ISTD for matrix-effect correction

Method accuracy and ion suppression control in trace analysis

Suzuki-Miyaura cross-coupling mechanistic studies

Deuterium-labeled aryl fragment tracking

Reaction intermediate identification without altering electronic profile

Synthesis of deuterated research compounds for ADME studies

Perdeuterated naphthalene synthon

Metabolic pathway tracking and exposure-model interpretation

• [1] Baldwin, A. F., North, R., & Eisenbeis, S. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. Organic Process Research & Development, 23(1), 88–92. View Source
• [2] Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. (2020). European Journal of Inorganic Chemistry. View Source